Cas no 2172068-43-6 (2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2172068-43-6
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 5921950
• PubChem ID: 165587157
• Update Time: 2025-10-31

2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• 2172068-43-6
• EN300-1595651
• 2-[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]butan-1-ol

• Inchi： 1S/C9H18N4O/c1-3-7(6-14)13-9(4-2)8(5-10)11-12-13/h7,14H,3-6,10H2,1-2H3
• InChI Key： JPSTXNLJKCXSGX-UHFFFAOYSA-N
• SMILES： OCC(CC)N1C(=C(CN)N=N1)CC

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol

Introduction to 2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-Triazol-1-ylbutan-1-ol (CAS No. 2172068-43-6)

2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172068-43-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol consists of a 1,2,3-triazole ring substituted with an aminomethyl group and an ethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The aminomethyl group can participate in hydrogen bonding and other interactions that are crucial for binding to biological targets, while the ethyl group can influence the lipophilicity and solubility of the compound.

Recent studies have highlighted the potential of 1,2,3-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). Another study in the Bioorganic & Medicinal Chemistry Letters reported that 1,2,3-triazole compounds can act as effective inhibitors of enzymes involved in cancer progression.

2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol has been synthesized using click chemistry techniques, which are known for their high efficiency and selectivity. Click chemistry involves the formation of covalent bonds through highly selective reactions under mild conditions. This method has revolutionized the synthesis of complex molecules and has been widely adopted in pharmaceutical research.

The biological activity of 2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol has been evaluated in several preclinical studies. In vitro assays have shown that this compound exhibits significant inhibitory activity against specific enzymes and receptors. For example, it has been found to inhibit the activity of protein kinases involved in signal transduction pathways that are dysregulated in cancer cells. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacokinetic properties of 2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylbutan-1-ol have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It also exhibits low toxicity in animal models, making it a promising candidate for further development as a therapeutic agent.

In terms of safety and toxicity, extensive preclinical evaluations have been conducted to assess the potential risks associated with 2-4-(Aminomethyl)-5-Ethyl-1H-1,2,3-triazol-1-ylobutan - 1 - ol. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The potential applications of 2 - 4 - (Aminomethyl) - 5 - Ethyl - 1H - 1 , 2 , 3 - triazol - 1 - ylbutan - 1 - ol are diverse and promising. In addition to its potential as an antiviral and anticancer agent, it may also have applications in treating neurological disorders and other diseases characterized by inflammation or dysregulated signaling pathways. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets.

In conclusion, 2 - 4 - (Aminomethyl) - 5 - Ethyl - 1H - 1 , 2 , 3 - triazol - 1 - ylbutan - 1 - ol (CAS No . 2 , 7 , 068 , 43 , 6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential in improving human health.